Cas no 1805377-70-1 (6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805377-70-1
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4870385
• Update Time: 2025-10-29

6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-8-6(1-2-13)7(9(11)12)3-5(4-14)15-8/h3,9H,1,4,14H2
• InChI Key： DNULEHCLIVXZQD-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C(C(F)F)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile

6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

The compound CAS No 1805377-70-1, also known as 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group, a chlorine atom, a difluoromethyl group, and an acetonitrile moiety. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the acetonitrile group in this compound adds to its reactivity and potential as a precursor for more complex molecules. The chlorine and difluoromethyl substituents further enhance the compound's stability and selectivity in various chemical reactions. These features make 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile a valuable intermediate in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, eliminations, and additions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. For instance, the introduction of the difluoromethyl group was achieved through a novel fluorination process that minimizes side reactions and ensures high regioselectivity. These advancements in synthetic methodology have significantly contributed to the scalability of this compound's production.

In terms of pharmacological applications, preliminary studies suggest that 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile exhibits promising activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate these targets is attributed to its unique structural features, which allow for precise interactions with biomolecules. Further research is currently underway to explore its potential as a lead compound in drug development programs.

The environmental impact of this compound has also been a subject of recent investigations. Studies indicate that under specific conditions, the compound undergoes biodegradation efficiently, reducing its persistence in the environment. This finding is crucial for ensuring the sustainable use of this compound in industrial applications. Additionally, researchers are exploring green chemistry approaches to minimize waste generation during its synthesis.

In conclusion, CAS No 1805377-70-1, or 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-3-acetonitrile, represents a significant advancement in organic chemistry. Its unique structure, versatile functional groups, and promising pharmacological properties make it a valuable asset for researchers across various disciplines. As ongoing studies continue to uncover new insights into its applications and mechanisms, this compound is poised to play a pivotal role in future innovations within the chemical and pharmaceutical industries.